[(3-Bromopyridin-4-yl)methyl](ethyl)amine

• IUPAC Name: N-[(3-bromopyridin-4-yl)methyl]ethanamine
• InChI: InChI=1S/C8H11BrN2/c1-2-10-5-7-3-4-11-6-8(7)9/h3-4,6,10H,2,5H2,1H3
• InChI Key: INUZHRJAGLVJCH-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=C(C=NC=C1)Br
• Molecular Formula: C8H11BrN2
• Molecular Weight: 215.09 g/mol

Description

[(3-Bromopyridin-4-yl)methyl](ethyl)amine, also known as 4-bromomethylpyridine, is an organic compound with a chemical formula of C7H9BrN. It is a colorless solid that is soluble in many organic solvents. It is a versatile intermediate in organic synthesis and has a wide range of applications in scientific research. This article will discuss the synthesis method, scientific research applications, mechanisms of action, biochemical and physiological effects, advantages and limitations of laboratory experiments, and future directions for this compound.

Scientific Research Applications

Catalysis and Amination Reactions (3-Bromopyridin-4-yl)methylamine is utilized in various amination reactions. One example is the conversion of bromopyridine into aminopyridine under copper catalysis, featuring low catalyst loading, mild reaction temperature, and low reaction pressure (Lang et al., 2001). The molecule also plays a role in high-pressure versus thermal activation in the conjugate addition of amines (Rulev et al., 1998).

Synthesis of Heterocyclic Compounds It is used in the synthesis of heterocyclic compounds, such as imidazo[1,2-a]pyridines and pyrimidine derivatives, where it acts as a precursor or intermediate (Yao et al., 2010), (Negoro et al., 2012).

Mechanistic Studies in Chemistry This compound is instrumental in examining reaction mechanisms, such as the intramolecular amination of N-(3-bromopyridin-2-yl)azaheteroarylamines (Loones et al., 2007). It helps in understanding complex chemical processes and their underlying principles.

Ligand Synthesis and Complex Formation It is involved in the synthesis of ligands for metal complexes. Sterically demanding iminopyridine ligands, for instance, are synthesized using bromopyridine derivatives (Irrgang et al., 2007).

Research in Molecular Structure and Hydrogen Bonding The compound plays a role in molecular structure studies, particularly in the exploration of hydrogen bonding patterns in various chemical structures (Hagiwara et al., 2011), (Böck et al., 2020).

Development of Novel Pharmaceuticals and Agrochemicals Research includes synthesizing novel compounds with potential applications in pharmaceuticals and agrochemicals. Its derivatives are explored for antimicrobial activities and other biological properties (Desai et al., 2012).